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The table below summarizes the comparative data for MEN 10207 and MEN 10208 from the identified

study [1] [2].

Compound
Receptor
Target

High/Affinity State
Low/Affinity
State

Functional Assay (Inhibition
of NKA-induced
Polyphosphoinositide
Hydrolysis)

MEN
10207

NK2

Tachykinin
Receptor

High affinity in bovine

stomach membranes
and transfected

fibroblasts
(SKLKB82#3 cells) [1]

[2].

Not

applicable

Effectively inhibited neurokinin

A (NKA)-induced response [1]
[2].

MEN
10208

NK2

Tachykinin
Receptor

Low affinity in the

same bovine stomach
membranes and

transfected fibroblasts
[1] [2].

Not

applicable

Inhibited the NKA-induced

response, but with different
affinity compared to MEN

10207 [1] [2].

> Note: The study concluded that the different affinities of these antagonists helped demonstrate the

existence of a distinct NK2 receptor subtype expressed in the transfected fibroblasts [1] [2].
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Experimental Methodology

The key experiments that provided the comparison data are as follows:

Competitive Radioligand Binding Assays [1] [2]

Purpose: To determine the binding affinity of MEN 10207 and MEN 10208 for the NK2

receptor.
Procedure: The assays were performed on two preparations: native bovine stomach
membranes and SKLKB82#3 cells, a murine fibroblast cell line transfected with a cDNA
encoding the bovine NK2 receptor. The ability of each compound to compete with a

radiolabeled ligand for receptor binding was measured.
Outcome: MEN 10207 showed high affinity, while MEN 10208 showed low affinity in both

tissue and cell line preparations.

Functional Assay: Inhibition of Neurokinin A-Induced Polyphosphoinositide Hydrolysis [1] [2]

Purpose: To assess the functional antagonism of the compounds in a cellular response

system.
Procedure: The transfected SKLKB82#3 fibroblasts were stimulated with Neurokinin A (NKA),

which triggers the hydrolysis of membrane polyphosphoinositides (a signaling pathway). The
ability of MEN 10207 and MEN 10208 to inhibit this NKA-induced response was measured.

Outcome: The two antagonists showed different affinities in this functional assay, consistent
with the binding data.

The NK2 Receptor Signaling Pathway

The following diagram illustrates the basic signaling pathway investigated in the functional experiment and

the site of antagonist action.
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Based on the available data, MEN 10207 demonstrates higher affinity for this specific NK2 receptor subtype

compared to MEN 10208.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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